2-Methylbenzimidazo(2,1-b)-2,3-dihydro-1,3-thiazin-4-one

• IUPAC Name: 2-methyl-[1,3]thiazino[3,2-a]benzimidazol-4-one
• InChI: InChI=1S/C11H8N2OS/c1-7-6-10(14)13-9-5-3-2-4-8(9)12-11(13)15-7/h2-6H,1H3
• InChI Key: XMOVWCGYIZUIIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C3=CC=CC=C3N=C2S1
• Molecular Formula: C11H8N2OS
• DSSTOX Substance ID: DTXSID00214660
• Molecular Weight: 216.26 g/mol
• CAS RN: 64411-76-3

Description

The compound “2-Methylbenzimidazo(2,1-b)-2,3-dihydro-1,3-thiazin-4-one” is a derivative of benzimidazole. Benzimidazoles are an important class of heterocyclic compounds that have been found to exhibit a wide range of biological activities, including anticancer. The substitution pattern around the nucleus of benzimidazoles plays a significant role in their anticancer activities.

Synthesis Analysis

The synthesis of benzimidazole derivatives, such as “2-Methylbenzimidazo(2,1-b)-2,3-dihydro-1,3-thiazin-4-one”, involves various methods. For instance, one method involves the multicomponent condensation of 2-aminobenzimidazole, polyaldehyde, and dimedone in DMF catalyzed by ZnO nanoparticles under microwave radiation. Another method involves the reaction of 2,3-diphenylquinoxaline with potassium amide in liquid ammonia.

Molecular Structure Analysis

Benzimidazole, the core structure of “2-Methylbenzimidazo(2,1-b)-2,3-dihydro-1,3-thiazin-4-one”, contains two nitrogen atoms with amphoteric nature, possessing both acidic and basic characteristics. It exists in two equivalent tautomeric forms, in which the hydrogen atom can be located on either of the two nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving benzimidazole derivatives are diverse and depend on the specific substituents present in the molecule. For instance, compounds derived from 2-(imidazo[2,1-b][1,3,4]thiadiazol-5-yl)-1H-benzimidazole with chlorine and methyl as substituents have been shown to have an antioxidant capacity comparable with that of the reference standard BHT.

Scientific Research Applications

• Synthesis Methods : Research by Britsun and Lozinskii (2003) and Siddiqui et al. (2013) explores methods for synthesizing derivatives of 2-Methylbenzimidazo[2,1-b]-1,3-thiazin-4-one. These methods are important for creating compounds with potential pharmaceutical applications (Britsun & Lozinskii, 2003) (Siddiqui et al., 2013).

• Fungicidal Applications : Yadav and Vaish (1992) found that certain imidazo- and benzimidazo[2,1-b]-1,3-thiazinone derivatives exhibit fungicidal properties, potentially offering new solutions for agricultural applications (Yadav & Vaish, 1992).

• Chemical Reactions and Properties : The research by Ali, Abou-State, and Ibrahim (1974) and Korotkikh, Raenko, and Shvaika (1995) focuses on the chemical reactions and properties of similar compounds, which could be crucial for developing new materials or chemical processes (Ali et al., 1974) (Korotkikh et al., 1995).

• Metal Complexes and Coordination Chemistry : Barros-García et al. (2005) explored the formation of metal complexes with derivatives of 2-Methylbenzimidazo[2,1-b]-1,3-thiazin-4-one, contributing to coordination chemistry and potential applications in catalysis or materials science (Barros-García et al., 2005).

• Pharmaceutical Applications : Meleddu et al. (2016) and Gad et al. (2020) investigated the potential of derivatives of 2-Methylbenzimidazo[2,1-b]-1,3-thiazin-4-one in pharmaceutical applications, including antiviral and anticancer activities (Meleddu et al., 2016) (Gad et al., 2020).

Mechanism of Action

The mechanism of action of benzimidazole derivatives in anticancer activity is versatile and depends on the substitution pattern around the nucleus. They exert their antitumor activity through various mechanisms such as DNA alkylation, DNA binding, disturbing tubulin polymerization or depolymerization, enzyme inhibition, antiangiogeneic, and signal transduction inhibitors.